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Compound of Interest

Compound Name: 4-Nitrochalcone

Cat. No.: B191975 Get Quote

Abstract
4-Nitrochalcone, a derivative of chalcone, is a versatile organic compound with significant

potential in medicinal chemistry and drug development. This technical guide provides an in-

depth overview of 4-Nitrochalcone, covering its chemical identity, synthesis, and key biological

activities. Detailed experimental protocols for its synthesis and relevant biological assays are

presented to facilitate further research. The document also includes visualizations of its

proposed mechanisms of action in cancer and inflammation through signaling pathway

diagrams. This guide is intended for researchers, scientists, and professionals in the field of

drug discovery and development.

Chemical Identity and Properties
4-Nitrochalcone, systematically named (2E)-3-(4-nitrophenyl)-1-phenylprop-2-en-1-one, is

characterized by a three-carbon α,β-unsaturated carbonyl system linking two aromatic rings,

one of which is substituted with a nitro group.
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Identifier Value Reference

CAS Number 1222-98-6

Molecular Formula C₁₅H₁₁NO₃ [1]

Molecular Weight 253.25 g/mol [2]

Appearance
Yellow to brown crystalline

powder

Melting Point 158-160 °C
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Synthesis of 4-Nitrochalcone
The most common and efficient method for synthesizing 4-Nitrochalcone is the Claisen-

Schmidt condensation reaction. This base-catalyzed reaction involves the condensation of an

appropriately substituted benzaldehyde (4-nitrobenzaldehyde) with an acetophenone.

General Experimental Protocol: Claisen-Schmidt
Condensation
This protocol outlines a standard laboratory procedure for the synthesis of 4-Nitrochalcone.

Materials:

4-Nitrobenzaldehyde

Acetophenone

Ethanol

Sodium hydroxide (NaOH)
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Distilled water

Hydrochloric acid (HCl, dilute solution)

Standard laboratory glassware and stirring apparatus

Procedure:

Dissolve an equimolar amount of 4-nitrobenzaldehyde and acetophenone in ethanol in a

flask.

Slowly add an aqueous solution of sodium hydroxide to the stirred mixture at room

temperature. The reaction is typically carried out in the presence of a 40% NaOH solution.[2]

Continue stirring the reaction mixture at room temperature. The reaction progress can be

monitored using thin-layer chromatography (TLC).[3] Stirring is often continued overnight.[2]

[4]

Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify

with a few drops of dilute HCl.[2]

A precipitate of 4-Nitrochalcone will form. Collect the solid product by filtration.

Wash the collected solid with cold water to remove any remaining base and other water-

soluble impurities.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 4-
Nitrochalcone.[4]

Dry the purified crystals and determine the yield and melting point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://rasayanjournal.co.in/admin/php/upload/3945_pdf.pdf
https://www.mdpi.com/2073-4352/11/12/1589
https://rasayanjournal.co.in/admin/php/upload/3945_pdf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9672279/
https://rasayanjournal.co.in/admin/php/upload/3945_pdf.pdf
https://www.benchchem.com/product/b191975?utm_src=pdf-body
https://www.benchchem.com/product/b191975?utm_src=pdf-body
https://www.benchchem.com/product/b191975?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9672279/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Conditions

Work-up

4-Nitrobenzaldehyde

Claisen-Schmidt Condensation

Acetophenone Ethanol (Solvent) NaOH (Catalyst) Room Temperature

Acidification (HCl)

Filtration

Recrystallization

4-Nitrochalcone

Click to download full resolution via product page

Figure 1: General workflow for the synthesis of 4-Nitrochalcone.

Biological Activities and Potential Therapeutic
Applications
4-Nitrochalcone has demonstrated a range of biological activities, making it a compound of

interest for drug development, particularly in the areas of oncology, infectious diseases, and

inflammatory conditions.
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Anticancer Activity
4-Nitrochalcone has shown promising antitumor effects in various cancer cell lines.[5] Studies

have indicated its cytotoxic potential against breast cancer cells (MCF-7 and MDA-MB-231)

with a lower impact on non-tumor cells.[5] In vivo studies using a solid Ehrlich carcinoma

mouse model showed that oral administration of 4-Nitrochalcone led to a significant reduction

in tumor growth.[5]

Mechanism of Action: The anticancer activity of 4-Nitrochalcone is believed to be mediated

through the modulation of key cellular signaling pathways. One of the proposed mechanisms

involves the inhibition of the mTOR (mammalian target of rapamycin) pathway, which is crucial

for cell growth, proliferation, and survival.[5] Inhibition of mTOR effectors like Raptor and S6K1

leads to a reduction in protein synthesis.[5] Additionally, 4-Nitrochalcone has been observed

to induce an incomplete autophagic response, contributing to cell death.[5] Another reported

mechanism for some nitrochalcones is the induction of reactive oxygen species (ROS)

accumulation, leading to oxidative stress and subsequent apoptosis in cancer cells.[4]
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Figure 2: Proposed anticancer mechanism of 4-Nitrochalcone via mTOR inhibition.

Antibacterial Activity
Nitrochalcone derivatives have been investigated for their antibacterial properties against a

variety of pathogens, including multidrug-resistant strains.[6] Studies have shown that a

modified nitrochalcone exhibited antimicrobial activity with minimum inhibitory concentrations
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(MICs) ranging from 15.62 to 31.25 μg/ml.[7] Furthermore, these compounds have been shown

to reduce microbial adhesion and biofilm formation.[7]

Mechanism of Action: The antibacterial action of some chalcones may involve the potentiation

of existing antibiotics. For instance, a chalcone derivative was found to enhance the activity of

ampicillin against β-lactamase-producing Staphylococcus aureus, suggesting an inhibitory

effect on this bacterial resistance mechanism.[8]

Anti-inflammatory Activity
Certain chalcone derivatives, including those with nitro substitutions, have demonstrated

significant anti-inflammatory effects.[9] The anti-inflammatory properties are often attributed to

their ability to modulate key inflammatory pathways.

Mechanism of Action: A primary mechanism of the anti-inflammatory action of chalcones

involves the inhibition of inducible nitric oxide synthase (iNOS), a key enzyme in the production

of the pro-inflammatory mediator nitric oxide (NO).[10] This inhibition can occur through the

down-regulation of iNOS expression, which is often mediated by the suppression of the nuclear

factor-kappa B (NF-κB) signaling pathway.[10][11]
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Figure 3: Proposed anti-inflammatory mechanism via NF-κB inhibition.

Experimental Protocols for Biological Evaluation
In Vitro Cytotoxicity Assay (MTT Assay)
This protocol is used to assess the cytotoxic effects of 4-Nitrochalcone on cancer cell lines.

Materials:
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Cancer cell lines (e.g., MCF-7, MDA-MB-231)

Complete cell culture medium

4-Nitrochalcone stock solution (dissolved in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO (Dimethyl sulfoxide)

96-well plates

Microplate reader

Procedure:

Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Treat the cells with various concentrations of 4-Nitrochalcone (typically in a serial dilution)

and a vehicle control (DMSO).

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

After incubation, add MTT solution to each well and incubate for a few hours, allowing viable

cells to convert MTT into formazan crystals.

Remove the medium and dissolve the formazan crystals in DMSO.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Calculate the cell viability as a percentage of the control and determine the IC₅₀ value (the

concentration of the compound that inhibits 50% of cell growth).

Antibacterial Susceptibility Testing (Broth Microdilution)
This protocol determines the Minimum Inhibitory Concentration (MIC) of 4-Nitrochalcone
against bacterial strains.
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Materials:

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

4-Nitrochalcone stock solution

96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland

Procedure:

Prepare serial twofold dilutions of 4-Nitrochalcone in MHB in a 96-well plate.

Add a standardized bacterial inoculum to each well.

Include a positive control (bacteria in broth without the compound) and a negative control

(broth only).

Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

The MIC is determined as the lowest concentration of the compound that completely inhibits

visible bacterial growth.

Conclusion
4-Nitrochalcone is a synthetically accessible compound with a broad spectrum of promising

biological activities. Its demonstrated efficacy against cancer, bacteria, and inflammation

warrants further investigation. The detailed protocols and mechanistic insights provided in this

guide aim to serve as a valuable resource for researchers dedicated to exploring the

therapeutic potential of 4-Nitrochalcone and its derivatives in the development of novel

therapeutic agents.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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